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Compound of Interest

Compound Name: RED 19

Cat. No.: B1170737

This guide provides a comparative analysis of the hypothetical anti-cancer compound RED19,
focusing on the translation of its promising in vitro results to in vivo models. For comparative
purposes, RED19's performance is benchmarked against a known, alternative compound, here
referred to as Compound-X. This document is intended for researchers, scientists, and
professionals in the field of drug development to objectively assess the preclinical potential of
RED19.

Compound Overview and Mechanism of Action

RED19 is a novel small molecule inhibitor designed to target the aberrant signaling often
observed in various cancers. In vitro studies have indicated that RED19 selectively inhibits the
tyrosine kinase activity of the Fibroblast Growth Factor Receptor 1 (FGFR1), a key driver in
several oncogenic pathways.

Compound-X is an established multi-kinase inhibitor known to target FGFR1 among other
kinases. It serves as a benchmark for evaluating the specificity and efficacy of RED19.

Proposed Signaling Pathway of RED19

The diagram below illustrates the proposed mechanism of action for RED19, highlighting its
inhibitory effect on the FGFRL1 signaling cascade.
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 To cite this document: BenchChem. [Validating In Vitro Efficacy of RED19 in In Vivo Models:
A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1170737#red-19-validation-of-in-vitro-results-in-in-
vivo-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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